Cas no 128479-43-6 (4-chloro-N-(2-methylpropyl)aniline)
4-chloro-N-(2-methylpropyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-chloro-N-(2-methylpropyl)-
- 4-chloro-N-(2-methylpropyl)aniline
- AKOS000235150
- 4-chloro-N-isobutylaniline
- PTQOMEKCDOOALF-UHFFFAOYSA-N
- EN300-148146
- 128479-43-6
- N-(4-chlorophenyl)-N-isobutylamine
- MFCD11144572
- CS-0274336
- SCHEMBL1800738
- (4-Chlorophenyl)isobutylamine
- ALBB-020257
-
- Inchi: 1S/C10H14ClN/c1-8(2)7-12-10-5-3-9(11)4-6-10/h3-6,8,12H,7H2,1-2H3
- InChI Key: PTQOMEKCDOOALF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)NCC(C)C
Computed Properties
- Exact Mass: 183.08162
- Monoisotopic Mass: 183.0814771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
4-chloro-N-(2-methylpropyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-148146-1.0g |
4-chloro-N-(2-methylpropyl)aniline |
128479-43-6 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-148146-50mg |
4-chloro-N-(2-methylpropyl)aniline |
128479-43-6 | 50mg |
$587.0 | 2023-09-28 | ||
| Enamine | EN300-148146-100mg |
4-chloro-N-(2-methylpropyl)aniline |
128479-43-6 | 100mg |
$615.0 | 2023-09-28 | ||
| Enamine | EN300-148146-250mg |
4-chloro-N-(2-methylpropyl)aniline |
128479-43-6 | 250mg |
$642.0 | 2023-09-28 | ||
| Enamine | EN300-148146-500mg |
4-chloro-N-(2-methylpropyl)aniline |
128479-43-6 | 500mg |
$671.0 | 2023-09-28 | ||
| Enamine | EN300-148146-1000mg |
4-chloro-N-(2-methylpropyl)aniline |
128479-43-6 | 1000mg |
$699.0 | 2023-09-28 | ||
| Enamine | EN300-148146-2500mg |
4-chloro-N-(2-methylpropyl)aniline |
128479-43-6 | 2500mg |
$1370.0 | 2023-09-28 | ||
| Enamine | EN300-148146-5000mg |
4-chloro-N-(2-methylpropyl)aniline |
128479-43-6 | 5000mg |
$2028.0 | 2023-09-28 | ||
| Enamine | EN300-148146-10000mg |
4-chloro-N-(2-methylpropyl)aniline |
128479-43-6 | 10000mg |
$3007.0 | 2023-09-28 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1345006-50mg |
4-Chloro-N-isobutylaniline |
128479-43-6 | 95% | 50mg |
¥15843.00 | 2024-08-09 |
4-chloro-N-(2-methylpropyl)aniline Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 4-chloro-N-(2-methylpropyl)aniline
Professional Introduction to 4-chloro-N-(2-methylpropyl)aniline (CAS No. 128479-43-6)
4-chloro-N-(2-methylpropyl)aniline, identified by its Chemical Abstracts Service (CAS) number 128479-43-6, is a significant compound in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a chloro-substituted aniline core with a branched alkyl group, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.
The structural motif of 4-chloro-N-(2-methylpropyl)aniline consists of a benzene ring substituted with a chlorine atom at the para position and an N-(2-methylpropyl)amino group. This particular arrangement imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the chloro group enhances reactivity, allowing for further functionalization via nucleophilic aromatic substitution or as a leaving group in cross-coupling reactions.
In recent years, the pharmaceutical industry has shown increasing interest in aniline derivatives due to their broad spectrum of biological activities. Studies have demonstrated that substituents on the aniline ring can significantly influence pharmacokinetic and pharmacodynamic properties, making them crucial for designing novel therapeutic agents. The compound 4-chloro-N-(2-methylpropyl)aniline is no exception, as its structural features suggest potential applications in the development of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases.
One of the most compelling aspects of 4-chloro-N-(2-methylpropyl)aniline is its role as a building block in medicinal chemistry. Researchers have leveraged its reactivity to develop libraries of derivatives with enhanced binding affinity and selectivity. For instance, modifications at the amino group or the chloro-substituted position can lead to compounds with improved solubility, metabolic stability, and target interaction. These attributes are critical for advancing drug candidates through preclinical and clinical trials.
The synthesis of 4-chloro-N-(2-methylpropyl)aniline typically involves multi-step organic reactions, often starting from commercially available precursors such as aniline and 2-methylpropanamine. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also enable the introduction of additional functional groups with precision.
The chemical properties of 4-chloro-N-(2-methylpropyl)aniline make it particularly useful in exploring structure-activity relationships (SAR). By systematically varying substituents on the aromatic ring or the alkyl chain, chemists can uncover new pharmacophores that may lead to breakthrough treatments. Such explorations are supported by computational modeling and high-throughput screening technologies, which accelerate the discovery process.
In academic research, 4-chloro-N-(2-methylpropyl)aniline has been utilized as a substrate for studying enzyme mechanisms and developing novel catalysts. Its ability to participate in various chemical transformations makes it an excellent model compound for understanding reaction pathways at a molecular level. Additionally, its derivatives have been investigated for their potential as bioactive molecules in preclinical models.
The safety profile of 4-chloro-N-(2-methylpropyl)aniline is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions, such as temperature control and inert atmosphere requirements, are essential to maintain stability and prevent degradation.
The future prospects for 4-chloro-N-(2-methylpropyl)aniline are promising, given its versatility in synthetic chemistry and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, this compound is likely to remain a cornerstone in drug discovery efforts. Collaborative initiatives between academia and industry will further drive innovation by combining expertise in organic synthesis with cutting-edge biotechnological approaches.
In conclusion, 4-chloro-N-(2-methylpropyl)aniline(CAS No. 128479-43-6) represents a fascinating compound with significant implications for pharmaceutical chemistry. Its unique structural features enable diverse synthetic applications while offering potential benefits in drug development. Continued exploration of its chemical properties and biological activities will undoubtedly yield valuable insights into novel therapeutic strategies.
128479-43-6 (4-chloro-N-(2-methylpropyl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)